1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime

• Molecular Formula: C7H10N4OS
• Molecular Weight: 198.25 g/mol
• IUPAC Name: (Z)-N-methoxy-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)ethanimine
• InChI: InChI=1S/C7H10N4OS/c1-5(11-12-2)6-4-8-10-7(9-6)13-3/h4H,1-3H3/b11-5-
• InChI Key: YJGRKAGFQRRZBE-WZUFQYTHSA-N
• Isomeric SMILES: C/C(=N/OC)/C1=CN=NC(=N1)SC
• SMILES: CC(=NOC)C1=CN=NC(=N1)SC

Description

1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime, also known as MET, is a chemical compound that has been extensively studied for its potential applications in scientific research. This chemical compound is a derivative of 1,2,4-triazine, which is a heterocyclic organic compound that contains three nitrogen atoms in its ring structure. The unique chemical properties of MET make it an attractive candidate for use in various scientific research applications.

Mechanism of Action

The mechanism of action of 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in the growth and proliferation of cancer cells. Additionally, 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime has been shown to activate certain signaling pathways that are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the activation of certain signaling pathways. Additionally, 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime in lab experiments is its high potency and selectivity against cancer cells. Additionally, 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime is relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of using 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are a number of potential future directions for research on 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime, including the development of more potent and selective derivatives, the elucidation of its mechanism of action, and the exploration of its potential applications in other areas of scientific research, such as drug discovery and neurodegenerative disease research. Additionally, further studies are needed to determine the safety and efficacy of 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime in humans, which may pave the way for its eventual use in clinical settings.

Synthesis Methods

The synthesis of 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime can be achieved through a variety of methods, including the reaction of 1,2,4-triazine with methylsulfonyl chloride and hydroxylamine hydrochloride. This process results in the formation of 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime as a white crystalline solid with a melting point of 205-207°C.

Scientific Research Applications

1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime has been extensively studied for its potential applications in scientific research. One of the most promising applications of 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime is in the field of medicinal chemistry, where it has been shown to exhibit potent antitumor activity against a variety of cancer cell lines. Additionally, 1-[3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethanone O-methyloxime has been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.